Cas no 4182-45-0 (1,2-Ethanediamine, N-(2-aminoethyl)-N-phenyl-)

• Product Name: 1,2-Ethanediamine, N-(2-aminoethyl)-N-phenyl-
• CAS No: 4182-45-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 1513210
• PubChem ID: 15633763
• Update Time: 2025-04-21

1,2-Ethanediamine, N-(2-aminoethyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(2-aminoethyl)-N-phenyl-
• 4182-45-0
• SCHEMBL9100655
• N1-(2-Aminoethyl)-N1-phenyl-1,2-ethanediamine
• DTXSID401254597
• N1-(2-aminoethyl)-N1-phenylethane-1,2-diamine

• Inchi： 1S/C10H17N3/c11-6-8-13(9-7-12)10-4-2-1-3-5-10/h1-5H,6-9,11-12H2
• InChI Key： VSNUYTZHMAWRFQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CCN)CCN

Computed Properties

• Exact Mass: 179.14241
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.28